Di-(4-chlorobenzyl)azodicarboxylate
Overview
Description
Di-(4-chlorobenzyl)azodicarboxylate is a useful research compound. Its molecular formula is C16H12Cl2N2O4 and its molecular weight is 367.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
DCAD is used as a novel, stable, solid alternative to DEAD and DIAD for various Mitsunobu couplings, producing a readily separable hydrazine byproduct (Lipshutz, Chung, Rich, & Corral, 2006).
It facilitates gram-scale synthesis of pure, bench-stable solid DCAD in two steps without chromatography, offering yields comparable to DEAD or DIAD in Mitsunobu couplings (Taft, Swift, & Lipshutz, 2009).
DCAD has been utilized in [4+2] cycloaddition reactions with glycals for the preparation of 2-amino glycosides, showing advantages over dibenzyl azodicarboxylate (DBAD) (Leblanc & Fitzsimmons, 1989).
Research on azodicarboxylates, including DCAD, highlights their versatile applications in research and chemical synthesis, though their explosive properties and thermal hazards are a concern (Berger & Wehrstedt, 2010).
DCAD has been part of the development of novel asymmetric azo reagents for improved Mitsunobu reactions due to its stability and effectiveness (Xie et al., 2017).
The compound has found utility in organic synthesis due to its unique electronic and structural properties, playing important roles in Mitsunobu reaction, amination of carbonyl compounds, and synthesis of heterocyclic compounds (Xu, Cheng, & Li, 2012).
Additionally, it has been used for alkylating azodicarboxylate esters with 4-alkyl-1,4-dihydropyridines under catalyst-free conditions for preparing alkyl amine derivatives (Nakajima, Zhang, & Nishibayashi, 2019).
properties
IUPAC Name |
(4-chlorophenyl)methyl (NZ)-N-[(4-chlorophenyl)methoxycarbonylimino]carbamate |
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InChI |
InChI=1S/C16H12Cl2N2O4/c17-13-5-1-11(2-6-13)9-23-15(21)19-20-16(22)24-10-12-3-7-14(18)8-4-12/h1-8H,9-10H2/b20-19- |
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InChI Key |
UIFGGABIJBWRMG-VXPUYCOJSA-N |
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Canonical SMILES |
C1=CC(=CC=C1COC(=O)N=NC(=O)OCC2=CC=C(C=C2)Cl)Cl |
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Isomeric SMILES |
C1=CC(=CC=C1COC(=O)/N=N\C(=O)OCC2=CC=C(C=C2)Cl)Cl |
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Molecular Formula |
C16H12Cl2N2O4 |
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Molecular Weight |
367.2 g/mol |
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CAS RN |
916320-82-6 |
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